Cas no 1003101-75-4 ((cyclohexylcarbamoyl)methyl 2-(4-chlorophenyl)acetate)

• Product Name: (cyclohexylcarbamoyl)methyl 2-(4-chlorophenyl)acetate
• CAS No: 1003101-75-4
• MF: C₁₆H₂₀ClNO₃
• MW: 309.787903785706
• CID: 5321284
• Update Time: 2025-06-08

(cyclohexylcarbamoyl)methyl 2-(4-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-(cyclohexylamino)-2-oxoethyl] 2-(4-chlorophenyl)acetate
• 2-(cyclohexylamino)-2-oxoethyl (4-chlorophenyl)acetate
• STL194622
• 2-(cyclohexylamino)-2-oxoethyl 2-(4-chlorophenyl)acetate
• (cyclohexylcarbamoyl)methyl 2-(4-chlorophenyl)acetate

• Inchi： 1S/C16H20ClNO3/c17-13-8-6-12(7-9-13)10-16(20)21-11-15(19)18-14-4-2-1-3-5-14/h6-9,14H,1-5,10-11H2,(H,18,19)
• InChI Key： XCOFIIQIFOPJON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(=O)OCC(NC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (cyclohexylcarbamoyl)methyl 2-(4-chlorophenyl)acetate

Introduction to (cyclohexylcarbamoyl)methyl 2-(4-chlorophenyl)acetate (CAS No. 1003101-75-4)

(cyclohexylcarbamoyl)methyl 2-(4-chlorophenyl)acetate, with the CAS number 1003101-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyclohexylcarbamoyl moiety and an ester group linked to a 4-chlorophenyl substituent, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural composition of (cyclohexylcarbamoyl)methyl 2-(4-chlorophenyl)acetate encompasses a blend of functional groups that contribute to its reactivity and potential applications. The presence of the cyclohexylcarbamoyl group suggests stability and compatibility with various biochemical pathways, while the ester functionality provides a site for further chemical modifications. These characteristics are particularly relevant in the context of drug design, where structural diversity is often correlated with enhanced pharmacological activity.

In recent years, there has been a growing interest in the synthesis and application of halogenated aromatic compounds due to their role in medicinal chemistry. The 4-chlorophenyl moiety in this compound is a prime example of such a structure, which has been extensively studied for its potential as a pharmacophore. Halogenated aromatic compounds are known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of these motifs into drug candidates has led to the discovery of several promising therapeutic agents.

The synthesis of (cyclohexylcarbamoyl)methyl 2-(4-chlorophenyl)acetate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of key intermediates such as cyclohexyl carbamate and 2-(4-chlorophenyl)acetic acid. These intermediates are then coupled through esterification reactions to yield the desired product. The use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency and selectivity of these transformations, making them particularly attractive for industrial-scale production.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have shown that derivatives of halogenated aromatic compounds can interact with enzymes and receptors involved in disease processes. The (cyclohexylcarbamoyl)methyl 2-(4-chlorophenyl)acetate scaffold provides a versatile platform for designing molecules that can modulate these interactions. This has led to several research efforts aimed at identifying novel drug candidates with improved efficacy and reduced side effects.

Advances in computational chemistry have further accelerated the discovery process by enabling high-throughput virtual screening of large libraries of compounds. By leveraging molecular modeling techniques, researchers can predict the binding affinity and pharmacokinetic properties of potential drug candidates before conducting expensive experimental trials. This approach has been particularly effective in identifying lead compounds based on structural motifs like those found in (cyclohexylcarbamoyl)methyl 2-(4-chlorophenyl)acetate.

In addition to its pharmaceutical applications, this compound has also shown promise in materials science and agrochemical research. The unique combination of functional groups makes it a suitable candidate for developing advanced polymers and specialty chemicals. For instance, its ability to undergo controlled polymerization reactions could lead to the creation of novel materials with tailored properties.

Recent studies have explored the use of (cyclohexylcarbamoyl)methyl 2-(4-chlorophenyl)acetate as a building block for more complex molecules through derivatization strategies. Researchers have demonstrated that by introducing additional functional groups or altering the substitution pattern on the aromatic ring, new derivatives with enhanced biological activity can be generated. These derivatives have been evaluated for their potential in treating various diseases, including neurodegenerative disorders and infectious diseases.

The growing body of evidence supporting the therapeutic potential of halogenated aromatic compounds underscores the importance of continued research into this class of molecules. As synthetic methodologies improve and computational tools become more sophisticated, the discovery pipeline for new drug candidates is expected to expand significantly. Compounds like (cyclohexylcarbamoyl)methyl 2-(4-chlorophenyl)acetate will remain at the forefront of these efforts, providing essential building blocks for innovation in medicinal chemistry.